![molecular formula C8H7NO B1322566 3-Hydroxy-2-methylbenzonitrile CAS No. 55289-04-8](/img/structure/B1322566.png)
3-Hydroxy-2-methylbenzonitrile
Overview
Description
3-Hydroxy-2-methylbenzonitrile, also known as this compound, is a versatile organic compound with a wide range of applications in chemical synthesis, scientific research, and laboratory experiments. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, insecticides, herbicides, and dyes. In addition, this compound has been shown to have biochemical and physiological effects on organisms, and is being investigated for its potential use in drug development and therapeutic applications.
Scientific Research Applications
Thermochemical Properties
Research by Zaitseva et al. (2015) on the thermochemistry of methylbenzonitriles, including 3-Hydroxy-2-methylbenzonitrile, has been significant. They studied the gas-phase enthalpies of formation and vaporization enthalpies using combustion calorimetry and the transpiration method. Their findings provided insight into the interaction between cyano andmethyl groups, indicating a slightly stabilizing effect. This research is fundamental for understanding the thermochemical properties of such compounds, leading to potential applications in various chemical processes and materials science (Zaitseva et al., 2015).
Synthesis Processes
The synthesis of similar compounds, like 3-fluoro-4-methylbenzonitrile, has been explored for practical applications in developing new pesticides. Min (2006) described a synthesis process involving nitrification, diazotization, fluorination, reductive and oxidation reactions. This methodology could potentially be applied or adapted for this compound, indicating its relevance in synthesizing new chemical entities for agricultural use (Min, 2006).
Corrosion Inhibition
2-Aminobenzene-1,3-dicarbonitriles derivatives, which are structurally related to this compound, have been studied by Verma et al. (2015) for their corrosion inhibition properties on mild steel. This suggests that this compound might also possess similar properties, making it a potential candidate for applications in corrosion inhibition (Verma, Quraishi, & Singh, 2015).
Antimicrobial Activities
In the realm of pharmaceuticals, Shehadi et al. (2022) synthesized a series of 1,3,4-thiadiazoles and screened them for antimicrobial activities. Given the structural similarities, this compound could potentially be a precursor or a component in synthesizing such compounds with antimicrobial properties (Shehadi, Abdelrahman, Abdelraof, & Rashdan, 2022).
Safety and Hazards
When handling 3-Hydroxy-2-methylbenzonitrile, it is advised to wear suitable protective clothing and avoid contact with skin and eyes . The formation of dust and aerosols should be avoided . Use non-sparking tools and prevent fire caused by electrostatic discharge steam . If the exposure limits are exceeded or irritation or other symptoms are experienced, use a full-face respirator .
Properties
IUPAC Name |
3-hydroxy-2-methylbenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO/c1-6-7(5-9)3-2-4-8(6)10/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQAMEYNBQIHQPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10626957 | |
Record name | 3-Hydroxy-2-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10626957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55289-04-8 | |
Record name | 3-Hydroxy-2-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10626957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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